Cas no 124883-67-6 (2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile)

2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile is a specialized organic compound featuring a chloro-substituted phenyl ring and a malononitrile moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of both amino and nitrile functional groups enhances its reactivity, enabling diverse transformations such as cyclizations and condensations. The chloro-phenyl group contributes to steric and electronic modulation, influencing selectivity in target reactions. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in synthetic applications. Its utility in producing bioactive molecules underscores its importance in medicinal chemistry research and industrial processes.
2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile structure
124883-67-6 structure
Product Name:2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile
CAS No:124883-67-6
MF:C11H8ClN3
MW:217.654320716858
MDL:MFCD19981468
CID:4691173
Update Time:2025-11-06

2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile
    • 2-[1-Amino-2-(3-chlorophenyl)ethylidene]-malononitrile
    • 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile
    • MDL: MFCD19981468
    • Inchi: 1S/C11H8ClN3/c12-10-3-1-2-8(4-10)5-11(15)9(6-13)7-14/h1-4H,5,15H2
    • InChI Key: IBFWVMJYDMOILG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C/C(=C(\C#N)/C#N)/N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Topological Polar Surface Area: 73.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 81-87℃
  • Boiling Point: 523.8±50.0 °C at 760 mmHg
  • Flash Point: 285.2±30.1 °C

2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Security Information

2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A115410-250mg
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile
124883-67-6
250mg
$ 420.00 2022-06-08
TRC
A115410-500mg
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile
124883-67-6
500mg
$ 700.00 2022-06-08
abcr
AB302559-1 g
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile; 95%
124883-67-6
1g
€252.10 2023-04-26
abcr
AB302559-5 g
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile; 95%
124883-67-6
5g
€811.00 2023-04-26
abcr
AB302559-1g
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile, 95%; .
124883-67-6 95%
1g
€252.10 2025-03-19
abcr
AB302559-5g
2-[1-Amino-2-(3-chloro-phenyl)-ethylidene]-malononitrile, 95%; .
124883-67-6 95%
5g
€811.00 2025-03-19

Additional information on 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile

Research Brief on 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6)

2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for designing novel inhibitors targeting various biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of more complex molecules with potential pharmacological properties. Recent research highlights its role in the development of kinase inhibitors, which are crucial for targeting diseases such as cancer and inflammatory disorders. The unique structural features of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile, including its malononitrile moiety, contribute to its ability to interact with specific enzyme active sites, making it a promising candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile exhibited potent inhibitory activity against a range of tyrosine kinases. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity. These findings suggest that the compound could serve as a foundation for developing next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies have shown that 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile can modulate pathways involved in oxidative stress and neuroinflammation, which are key contributors to conditions like Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to fully elucidate its therapeutic potential and safety profile.

The synthesis of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile has also been optimized in recent years, with researchers developing more efficient and scalable methods. A 2022 paper in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces the number of steps and improves yield, making the compound more accessible for large-scale pharmaceutical applications.

Despite these advancements, challenges remain in the clinical translation of 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and bring this promising compound closer to clinical trials.

In conclusion, 2-1-Amino-2-(3-chloro-phenyl)-ethylidene-malononitrile (CAS: 124883-67-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Ongoing research continues to uncover its potential, and future studies will likely focus on optimizing its properties for specific therapeutic targets. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for the development of novel medicines.

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